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Compound of Interest

Compound Name:
Ethyldihydroxypropyl

aminobenzoate

CAS No.: 79461-57-7

Cat. No.: B12723533

Get Quote

Executive Summary & Operational Context[1][2][3]
Ethyldihydroxypropyl aminobenzoate (INCI: Roxadimate; CAS: 58882-17-0) is a para-

aminobenzoic acid (PABA) derivative primarily utilized as a UV-B absorbing agent. While often

perceived as a "low-hazard" cosmetic ingredient, in a research or drug development setting

involving concentrated raw materials, it presents specific operational challenges: skin

sensitization potential and aquatic toxicity.

The Core Directive: This compound is lipophilic and insoluble in water. Standard aqueous

wash-down procedures will fail, leading to residue accumulation and potential environmental

non-compliance. This guide provides a self-validating workflow to ensure zero-discharge to

sewer systems and complete containment.

Chemical Profile & Physicochemical Constraints[2]
[4][5]
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Effective disposal starts with understanding the molecule's behavior. You cannot clean or

contain what you do not understand.

Parameter Data Operational Implication

Chemical Name
Ethyl 4-[bis(2-

hydroxypropyl)amino]benzoate

Target analyte for waste

labeling.[1]

CAS Number 58882-17-0
Primary identifier for SDS and

waste manifesting.

Physical State
Viscous liquid or waxy solid

(temp. dependent)

High viscosity requires solvent

rinsing for quantitative transfer.

Solubility
Insoluble in water; Soluble in

Ethanol, Isopropanol, Oils

CRITICAL: Water alone will not

clean spills. Organic solvents

are required.

Hazards (GHS)
H317 (Skin Sensitizer), H402

(Harmful to Aquatic Life)

Requires nitrile gloves; Zero-

drain disposal policy.

Immediate Safety & Spill Response Protocol
Because Roxadimate is a sensitizer, skin contact must be strictly avoided. The following

decision tree outlines the immediate response to a loss of containment.

Operational Logic: The "Solvent-First" Rule
Unlike inorganic salts, this organic ester will smear if wiped with water. You must use a

compatible solvent (Ethanol or Isopropanol) to solubilize the residue before absorption.
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Figure 1: Incident Response Logic Flow
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Figure 1: Decision matrix for spilling handling, emphasizing the necessity of solvent

decontamination.
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Waste Characterization & Disposal Procedures
This section details the cradle-to-grave lifecycle of the chemical waste.

Waste Classification
Although Roxadimate is not typically a RCRA P-listed or U-listed acute toxin [1], it must be

managed as Non-Halogenated Organic Chemical Waste.

EPA Waste Code (US): Generally falls under "Non-Regulated" unless mixed with listed

solvents (e.g., Acetone, F-listed), but best practice dictates incineration.

Segregation: Do NOT mix with oxidizers or strong acids.

The "Double-Rinse" Glassware Protocol
A common failure point in labs is the cleaning of glassware containing lipophilic esters.

Primary Rinse: Rinse glassware with a small volume of Acetone or Ethanol. Collect this rinse

into the Organic Waste stream.

Secondary Wash: Only after the solvent rinse should the glassware be washed with

detergent and water in the sink.

Why? This prevents the formation of a hydrophobic film in the plumbing and prevents

aquatic release.

Disposal Workflow

Figure 2: Laboratory Waste Lifecycle (Cradle-to-Grave)
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Figure 2: The required workflow from benchtop generation to final thermal destruction.

Environmental Stewardship & Rationale
Why do we strictly enforce these protocols for a sunscreen ingredient?

Bioaccumulation Potential: While Roxadimate is designed to stay on the skin, its lipophilic

nature suggests it can adsorb to organic matter in waterways.

Aquatic Toxicity: GHS classification H402 indicates it is harmful to aquatic life [2].[2]

Wastewater treatment plants are not always optimized to break down complex aromatic

esters, leading to "pass-through" contamination.

Sensitization: As a PABA derivative, it carries a risk of inducing allergic contact dermatitis.

Proper containment protects not just the environment, but the facility's cleaning staff who

might otherwise encounter residues on "clean" glassware.

Final Checklist for Researchers
Verify: Is the waste container labeled "Non-Halogenated Organic"?

Check: Is the lid strictly closed? (Volatile solvents used for cleaning will evaporate if left

open).

Inspect: Are there any drips on the exterior of the waste bottle? (Wipe with ethanol if

present).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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